But-2-Yn-1-Yl Trihydrogen Diphosphate

Catalog No.
S12380175
CAS No.
M.F
C4H8O7P2
M. Wt
230.05 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
But-2-Yn-1-Yl Trihydrogen Diphosphate

Product Name

But-2-Yn-1-Yl Trihydrogen Diphosphate

IUPAC Name

but-2-ynyl phosphono hydrogen phosphate

Molecular Formula

C4H8O7P2

Molecular Weight

230.05 g/mol

InChI

InChI=1S/C4H8O7P2/c1-2-3-4-10-13(8,9)11-12(5,6)7/h4H2,1H3,(H,8,9)(H2,5,6,7)

InChI Key

MMKJTWNLJFDOFE-UHFFFAOYSA-N

Canonical SMILES

CC#CCOP(=O)(O)OP(=O)(O)O

But-2-Yn-1-Yl Trihydrogen Diphosphate is a chemical compound with the molecular formula C₄H₈O₇P₂. This compound features a unique structure characterized by a butyne moiety linked to a trihydrogen diphosphate group. The presence of the diphosphate group suggests significant biological relevance, particularly in metabolic pathways involving phosphate transfer.

, primarily involving phosphoryl transfer. It can act as a substrate for enzymes such as isoprenoid synthases, which catalyze the formation of isoprenoid compounds through the addition of isoprene units. The reactions typically involve the cleavage of diphosphate bonds, resulting in the release of inorganic phosphate and the formation of more complex molecules .

The biological activity of But-2-Yn-1-Yl Trihydrogen Diphosphate is linked to its role in the biosynthesis of isoprenoids, which are essential for various cellular functions, including hormone synthesis and membrane integrity. Its involvement in metabolic pathways makes it a potential target for drug development, particularly against pathogens that rely on these pathways for survival .

Synthesis of But-2-Yn-1-Yl Trihydrogen Diphosphate can be achieved through several methods:

  • Phosphorylation: The compound can be synthesized by phosphorylating butyne derivatives using phosphoric acid or its derivatives.
  • Enzymatic Synthesis: Enzymatic methods utilizing specific kinases or phosphatases can yield this compound from simpler precursors.
  • Chemical Synthesis: Traditional organic synthesis techniques can be employed to construct the compound through multi-step reactions involving alkylation and phosphorylation .

But-2-Yn-1-Yl Trihydrogen Diphosphate has several applications:

  • Biochemical Research: It serves as a substrate in studies investigating enzyme mechanisms and metabolic pathways.
  • Pharmaceutical Development: The compound's role in isoprenoid biosynthesis makes it a candidate for developing inhibitors targeting specific enzymes involved in these pathways.
  • Agricultural Chemistry: Potential applications in developing herbicides or fungicides that disrupt metabolic processes in pests .

Research into the interactions of But-2-Yn-1-Yl Trihydrogen Diphosphate with various enzymes has revealed its potential as an inhibitor. For instance, studies have shown that it can interact with IspH and IspG enzymes, which are crucial in the non-mevalonate pathway of isoprenoid biosynthesis. These interactions can provide insights into designing effective inhibitors for therapeutic purposes .

Several compounds share structural similarities with But-2-Yn-1-Yl Trihydrogen Diphosphate, including:

Compound NameMolecular FormulaKey Features
4-Hydroxy-3-Methylbut-2-Enyl DiphosphateC₅H₉O₇P₂Involved in similar biosynthetic pathways
Geranyl DiphosphateC₁₀H₁₈O₇P₂Precursor for essential oils and terpenes
Farnesyl DiphosphateC₁₅H₂₄O₇P₂Plays a role in protein prenylation

Uniqueness

What sets But-2-Yn-1-Yl Trihydrogen Diphosphate apart from these compounds is its specific alkyne functionality, which may influence its reactivity and interaction with biological macromolecules differently than its analogs. This unique feature may provide novel avenues for research and application in biochemical contexts .

XLogP3

-2

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

3

Exact Mass

229.97452659 g/mol

Monoisotopic Mass

229.97452659 g/mol

Heavy Atom Count

13

Dates

Modify: 2024-08-09

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